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Compound of Interest

Compound Name: Sodium malate

Cat. No.: B1197888

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for
handling sodium malate, including detailed operational and disposal plans to foster a secure
research environment.

Operational Plan: Handling Sodium Malate with Care

Adherence to proper handling procedures is critical to minimize exposure and ensure safety.
Sodium malate may cause skin, eye, and respiratory irritation.[1]

1. Engineering Controls and Preparation:

» Ventilation: Always handle sodium malate in a well-ventilated area.[1][2][3] Use of a local
exhaust ventilation system is recommended to control airborne dust.[4]

o Emergency Equipment: Ensure an eyewash station and emergency shower are readily
accessible in the immediate work area.[4]

2. Personal Protective Equipment (PPE):

o Eye and Face Protection: Wear tightly fitting safety goggles or glasses conforming to EN 166
(EU) or NIOSH (US) standards.[3][4][5]

e Skin Protection:
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o Gloves: Wear protective gloves made of rubber, neoprene, or nitrile.[4] Always inspect
gloves for integrity before use and use proper glove removal technique to avoid skin
contact.[2]

o Lab Coat/Clothing: A standard lab coat should be worn. For larger quantities or where
significant contact is possible, impervious clothing may be necessary.[5]

» Respiratory Protection: If dust is generated and exposure limits may be exceeded, a NIOSH-
approved dust and mist respirator is recommended.[4] In situations with high concentrations
of dust or if irritation is experienced, a full-face respirator may be required.[5]

3. Handling and Use:

e Avoid Dust Formation: Minimize the generation of dust when handling the solid form of
sodium malate.[2][6]

» Avoid Contact: Prevent contact with eyes, skin, and clothing.[2][4][6]

o Storage: Store sodium malate in a cool, dry, and well-ventilated area in a tightly sealed
container.[1]

4. First Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[4]

o Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water.[1][4]

 Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek
medical attention if symptoms persist.[1][4]

 Ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth with water
and have them drink one or two glasses of water. Seek immediate medical attention.[1][4]

Disposal Plan: Responsible Waste Management
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Proper disposal of sodium malate and its containers is crucial to prevent environmental
contamination.

» Waste Characterization: Unused sodium malate should be disposed of as solid waste.

e Disposal Method: The recommended disposal method is to transfer the material to a suitable
container for disposal.[4] Incineration in a chemical incinerator equipped with an afterburner
and scrubber is an alternative, but all local, state, and federal regulations must be followed.

[4]

o Container Disposal: Puncture and dispose of empty containers in a sanitary landfill or by
other procedures approved by state and local authorities.

» Spill Cleanup: In case of a spill, sweep up the material, avoiding dust generation, and place it
in a suitable, closed container for disposal.[2][4][6]

Quantitative Data Summary

Property Value

Occupational Exposure Limits Not established.
Melting Point 300°C

Boiling Point 306.4°C at 760 mmHg
Flash Point 153.4°C

Oral Toxicity (rat) LD50: 3380 mg/kg

Experimental Workflow for Handling Sodium Malate
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Workflow for Safe Handling of Sodium Malate

Preparation

Assess Risks & Review SDS

:

Ensure Proper Ventilation

;

Don Personal Protective Equipment (PPE)

Handling

Weigh/Measure Sodium Malate

:

Perform Experimental Procedure

Cleanup & Disposal

Decontaminate Work Area

:

Dispose of Waste Properly

:

Remove & Dispose of PPE

;

Wash Hands Thoroughly

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1197888?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1197888?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Caption: A step-by-step workflow for the safe handling of sodium malate in a laboratory
setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling Sodium Malate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1197888#personal-protective-equipment-for-
handling-sodium-malate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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